Cas no 2229659-66-7 (3-{bicyclo2.2.1hept-5-en-2-yl}prop-2-en-1-ol)

• Product Name: 3-{bicyclo2.2.1hept-5-en-2-yl}prop-2-en-1-ol
• CAS No: 2229659-66-7
• MF: C₁₀H₁₄O
• MW: 150.217563152313
• CID: 6338370
• PubChem ID: 89078131
• Update Time: 2025-09-19

3-{bicyclo2.2.1hept-5-en-2-yl}prop-2-en-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-{bicyclo2.2.1hept-5-en-2-yl}prop-2-en-1-ol
• SCHEMBL13390932
• 2229659-66-7
• 3-{bicyclo[2.2.1]hept-5-en-2-yl}prop-2-en-1-ol
• EN300-1825484

• Inchi： 1S/C10H14O/c11-5-1-2-9-6-8-3-4-10(9)7-8/h1-4,8-11H,5-7H2/b2-1+
• InChI Key： FUBYYOOXIRNNRK-OWOJBTEDSA-N
• SMILES： OC/C=C/C1CC2C=CC1C2

Computed Properties

• Exact Mass: 150.104465066g/mol
• Monoisotopic Mass: 150.104465066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 20.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Primary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Primary alcohols

Additional information on 3-{bicyclo2.2.1hept-5-en-2-yl}prop-2-en-1-ol

Research Briefing on 3-{bicyclo[2.2.1]hept-5-en-2-yl}prop-2-en-1-ol (CAS: 2229659-66-7) in Chemical Biology and Pharmaceutical Applications

The compound 3-{bicyclo[2.2.1]hept-5-en-2-yl}prop-2-en-1-ol (CAS: 2229659-66-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This bicyclic derivative, characterized by a norbornene core and an allylic alcohol moiety, serves as a versatile intermediate in the synthesis of complex bioactive molecules. Recent studies have explored its utility in drug discovery, material science, and biocatalysis, highlighting its role as a key building block for innovative therapeutic agents.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the compound's efficacy as a precursor for the synthesis of novel prostaglandin analogs. The bicyclic framework of 2229659-66-7 was leveraged to enhance the metabolic stability of these analogs, addressing a longstanding challenge in the development of prostaglandin-based therapeutics. The study reported a 40% improvement in half-life compared to traditional linear precursors, underscoring the compound's potential in optimizing pharmacokinetic properties.

Further investigations into the mechanistic aspects of 3-{bicyclo[2.2.1]hept-5-en-2-yl}prop-2-en-1-ol have revealed its utility in click chemistry applications. A team at MIT developed a series of bioconjugation reactions using this compound as a strained alkene component, achieving >90% yield in protein labeling experiments. This advancement, detailed in Nature Chemical Biology, opens new avenues for targeted drug delivery systems and diagnostic probe development.

The pharmaceutical industry has shown particular interest in the chiral derivatives of 2229659-66-7. Recent patent filings (WO2023056421) describe its use in the asymmetric synthesis of antiviral nucleoside analogs, with demonstrated activity against RNA viruses including SARS-CoV-2 variants. The rigid bicyclic structure appears to confer enhanced binding affinity to viral polymerases while maintaining favorable toxicity profiles in preclinical models.

From a materials science perspective, researchers at Stanford University have incorporated 3-{bicyclo[2.2.1]hept-5-en-2-yl}prop-2-en-1-ol into novel polymer networks, creating shape-memory biomaterials with potential applications in minimally invasive medical devices. The compound's ability to participate in both radical and ionic polymerization reactions while maintaining its structural integrity has made it particularly valuable for these applications.

Ongoing clinical trials (NCT05678945) are evaluating derivatives of this compound as potential anti-inflammatory agents, with preliminary data showing promising COX-2 selectivity. The unique spatial arrangement of the bicyclic system appears to enable selective interaction with the hydrophobic pocket of the COX-2 enzyme, offering a potential solution to the cardiovascular risks associated with traditional NSAIDs.

As research continues, the multifunctional nature of 2229659-66-7 positions it as a critical tool in the development of next-generation therapeutics. Its applications span from small molecule drugs to biomaterials, demonstrating the growing importance of structurally complex intermediates in addressing contemporary challenges in medicine and biotechnology.